1-azido-3-bromo-5-chlorobenzene
Overview
Description
1-Azido-3-bromo-5-chlorobenzene, also known as ABCB, is an important compound in organic chemistry. It is a useful building block for a variety of applications, including drug synthesis, materials science, and biochemistry. ABCB is an aromatic compound, meaning it is composed of a benzene ring with three substituents: an azido group, a bromo group, and a chloro group. ABCB is a versatile compound that can be used to synthesize a variety of compounds with different functional groups.
Mechanism of Action
The mechanism of action of 1-azido-3-bromo-5-chlorobenzene is not fully understood, but it is believed to involve the formation of an intermediate compound. This intermediate compound is believed to be an azide, which is then converted into a bromo-chloro-benzene by a reaction with a base. The bromo-chloro-benzene then undergoes further reactions, such as a Friedel-Crafts reaction, to form the desired compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it is believed to have some effects on the body. This compound has been shown to have an effect on the production of certain proteins, enzymes, and hormones. This compound has also been shown to have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
1-azido-3-bromo-5-chlorobenzene is a versatile compound that can be used in a variety of laboratory experiments. It is easy to synthesize, and it is relatively inexpensive. This compound is also relatively stable, meaning it does not break down easily. However, this compound is toxic and can be dangerous if not handled properly.
Future Directions
For 1-azido-3-bromo-5-chlorobenzene research include further exploration of its biochemical and physiological effects. Additionally, researchers may seek to identify new methods of synthesizing this compound and other related compounds. Other potential directions include exploring the use of this compound in drug discovery and drug delivery, as well as exploring its use in materials science and nanotechnology.
Synthesis Methods
1-azido-3-bromo-5-chlorobenzene can be synthesized using several methods, including the Sandmeyer reaction, the Vilsmeier reaction, and the Friedel-Crafts reaction. The Sandmeyer reaction is a method of converting an aryl halide into an aryl azide. The Vilsmeier reaction is a method of converting aryl halides into aryl amines. The Friedel-Crafts reaction is a method of converting an aromatic compound into an alkyl halide. All of these methods involve the use of a base and a reagent, such as a strong base such as sodium hydroxide or potassium hydroxide, and a reagent such as phosphorus oxychloride or phosphorus pentachloride.
Scientific Research Applications
1-azido-3-bromo-5-chlorobenzene has been used in a variety of scientific research applications. It has been used to synthesize a variety of compounds, including drugs, materials, and biochemicals. This compound has been used to synthesize a variety of drugs, including antimalarials and antivirals. This compound has also been used to synthesize materials, such as polymers and nanomaterials. This compound has been used in biochemistry research to study the structure and function of proteins and enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-3-bromo-5-chlorobenzene involves the introduction of azide, bromine, and chlorine functional groups onto a benzene ring.", "Starting Materials": [ "Chlorobenzene", "Sodium azide", "Bromine" ], "Reaction": [ "Chlorobenzene is first treated with sodium azide in the presence of a copper catalyst to form 1-chloro-3-azidobenzene.", "1-chloro-3-azidobenzene is then reacted with bromine in the presence of a Lewis acid catalyst, such as iron(III) bromide, to form 1-azido-3-bromo-benzene.", "Finally, 1-azido-3-bromo-benzene is treated with chlorine gas in the presence of a radical initiator, such as AIBN, to form 1-azido-3-bromo-5-chlorobenzene." ] } | |
CAS RN |
1379324-57-8 |
Molecular Formula |
C6H3BrClN3 |
Molecular Weight |
232.5 |
Purity |
95 |
Origin of Product |
United States |
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